1-[4-(1H-1,2,3-Benzotriazol-1-yl)butyl]-1H-1,2,3-benzotriazole

• IUPAC Name: 1-[4-(benzotriazol-1-yl)butyl]benzotriazole
• InChI: InChI=1S/C16H16N6/c1-3-9-15-13(7-1)17-19-21(15)11-5-6-12-22-16-10-4-2-8-14(16)18-20-22/h1-4,7-10H,5-6,11-12H2
• InChI Key: HMQWBWFCFMMOSC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=NN2CCCCN3C4=CC=CC=C4N=N3
• Molecular Formula: C16H16N6
• Molecular Weight: 292.34 g/mol

Description

1-[4-(1H-1,2,3-Benzotriazol-1-yl)butyl]-1H-1,2,3-benzotriazole , commonly referred to as benzotriazole (BTA) , is a heterocyclic compound with the chemical formula C₆H₅N₃ . Its five-membered ring contains three consecutive nitrogen atoms. This bicyclic compound can be visualized as fused rings of the aromatic compounds benzene and triazole. It appears as a white-to-light tan solid and finds various applications, including its use as a corrosion inhibitor for copper.

Molecular Structure Analysis

Benzotriazole features two fused rings. Its five-membered ring can exist as tautomers A and B. Various structural analyses using UV, IR, and 1H-NMR spectra indicate that tautomer A is dominant.

Chemical Reactions Analysis

• Acid-Base Properties : BTA is a weak acid with a pKa of 8.2. It can also act as a very weak Brønsted base (pKa < 0). Additionally, it can bind to other species, utilizing its lone pair electrons. This property allows BTA to form stable coordination compounds on copper surfaces, acting as a corrosion inhibitor.
• Reaction with Aromatic Aldehydes : BTA reacts with aromatic aldehydes in the presence of ethanol to give benzotriazole-based N,O-acetals. These acetals are susceptible to deprotonation, providing access to acylsilanes and acylboranes.

Physical And Chemical Properties Analysis

• Basicity (pKb) : > 14

Mechanism of Action

Benzotriazole acts as a corrosion inhibitor by forming a protective film on copper surfaces. It coordinates with the metal surface, preventing oxidation and corrosion. The lone pair electrons on nitrogen atoms play a crucial role in this process.

Safety and Hazards

• Precautionary Statements : Avoid inhalation, ingestion, and contact with skin and eyes. Handle with proper protective measures. Dispose of properly. Refer to safety data sheets for detailed precautions.